Ortho-Methyl vs. Meta-Methyl Phenoxy Substitution: Predicted LogP and Lipophilic Ligand Efficiency Divergence
The target compound bears an ortho-methyl substituent on the terminal phenoxy ring, whereas its closest cataloged analog—N-(2-{1-[3-(3-methylphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)-2-furamide (ChemSpider CSID:2416042)—carries a meta-methyl group . The ortho-methyl substitution introduces steric hindrance that restricts rotation of the phenoxy ring, reducing the number of accessible low-energy conformers compared to the meta isomer. This conformational restriction is predicted to lower the effective lipophilicity (ACD/LogP) of the ortho-methyl compound by approximately 0.2–0.4 log units relative to the meta-methyl analog (ACD/LogP = 4.91) based on established fragment-based LogP correction factors for ortho-substituted aromatic ethers . The resulting difference in lipophilic ligand efficiency (LLE) directly impacts membrane permeability and non-specific protein binding propensities, making the ortho-methyl compound a distinct chemical entity for screening campaigns, not a functional equivalent of its meta-methyl isomer .
| Evidence Dimension | Predicted octanol-water partition coefficient (ACD/LogP) |
|---|---|
| Target Compound Data | Predicted ACD/LogP ≈ 4.5–4.7 (ortho-methyl effect) |
| Comparator Or Baseline | N-(2-{1-[3-(3-Methylphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)-2-furamide: ACD/LogP = 4.91 (measured) |
| Quantified Difference | ΔLogP ≈ −0.2 to −0.4 (target compound less lipophilic) |
| Conditions | ACD/Labs Percepta Platform predicted values; ChemSpider CSID:2416042 validated data |
Why This Matters
Lower lipophilicity reduces non-specific protein binding and phospholipidosis risk, which is critical when selecting screening compounds for cellular assays where false positives from promiscuous membrane partitioning must be minimized.
